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Compound of Interest

Compound Name: PSB-12105

Cat. No.: B1193546

Get Quote

PSB-12105 is a specialized, high-affinity adenosine A2B receptor antagonist conjugated to a

BODIPY (boron-dipyrromethene) fluorophore. Unlike generic laboratory reagents, its disposal

requires a dual-threat assessment: managing the potent biological activity of the xanthine

scaffold and the chemical stability of the fluorinated organoboron dye.

As a Senior Application Scientist, I emphasize that "disposal" begins with "segregation." The

stability of the BODIPY core means it resists standard oxidative degradation (e.g., weak

bleaching), making high-temperature incineration the only validated method for complete

destruction.
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Parameter Specification Operational Implication

Chemical Nature
Xanthine derivative conjugated

to BODIPY dye
Bioactive & Fluorescent

Molecular Formula C₃₁H₃₄BF₂N₆O₄
Contains Boron and Fluorine

(Halogenated)

Molecular Weight ~617.46 g/mol High MW organic solid

Solubility DMSO (primary), Ethanol (low)
DMSO penetrates skin; carries

toxin systemically.[1]

Bioactivity
Selective A2B Antagonist (

human A2B = high potency)

Modulates immune

response/inflammation.

Hazard Class
Irritant (Eyes/Skin/Resp);

Potentially Bioactive

Treat as P-Listed equivalent

(acutely toxic) for safety

margins.

Immediate Safety & Spill Response Logic
Before addressing disposal, we must establish the containment protocol.[2][3][4][5] The primary

risk with PSB-12105 is not immediate lethality, but unintended pharmacological modulation via

skin absorption (facilitated by DMSO) and inhalation of lyophilized powder.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 or P100 respirator required when handling the lyophilized powder outside a

fume hood.

Dermal: Double-gloving with Nitrile (0.11 mm minimum) is mandatory. Note: Latex is

permeable to DMSO.

Ocular: Chemical splash goggles.

Spill Containment Protocol
Isolate: Evacuate the immediate 3-meter radius.
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Darken: Dim lights if possible (compound is light-sensitive; fluorescence aids in detecting

spread).

Solubilize & Absorb:

Powder: Do not sweep. Cover with wet paper towels (soaked in 10% ethanol) to prevent

aerosolization, then wipe up.

Liquid: Absorb with vermiculite or chemical spill pads.

Decontaminate: Clean surface with 70% Ethanol followed by a detergent wash. Bleach is

ineffective against the BODIPY core fluorescence.

Validated Disposal Procedures
The following protocols are designed to prevent environmental release of the fluorinated

pharmacophore.

A. Liquid Waste (Stock Solutions in DMSO/Ethanol)
Classification:Halogenated Organic Solvent Waste.

Reasoning: Although the fluorine content is low by mass, the BODIPY core contains a

unit. Segregating this as halogenated prevents complications during the incineration
scrubbing process.

Protocol:

Do not dilute down the drain.[5]

Collect in a dedicated High-Density Polyethylene (HDPE) carboy labeled "Halogenated

Solvent Waste - Contains Trace Organoboron."

Critical Step: If the solution contains biological media (e.g., cell culture supernatant with

PSB-12105), it must be treated as Mixed Chemical/Biological Waste. Chemically

deactivate the biologicals (e.g., 10% bleach for 20 mins) before adding to the chemical
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waste stream, OR send directly for incineration without bleaching to avoid creating

chlorinated organic vapors.

B. Solid Waste (Contaminated Consumables)
Classification:Hazardous Chemical Debris.

Protocol:

Tips, tubes, and weigh boats must be placed in a clear, sealable bag (4-mil thickness).

Place the sealed bag into the solid chemical waste drum (usually yellow or black barrel,

depending on facility codes).

Do not place in Red Biohazard bags unless the items are also contaminated with

infectious agents (BSL-2+). If BSL-2 contaminated, the Biohazard Incineration pathway

takes precedence.

C. Empty Vials (Trace Residues)
Protocol: Triple rinse with DMSO or Ethanol. Collect rinsate into the Liquid Waste stream

(Protocol A). Defaced vials can then be discarded in glass recycling or sharps containers

depending on breakage risk.

Visualizing the Workflow
The following diagram illustrates the decision logic for disposing of PSB-12105, ensuring

compliance with environmental safety standards.
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Figure 1: Decision matrix for the segregation and disposal of PSB-12105, prioritizing

incineration for fluorinated organic destruction.

Scientific Context: Why Strict Disposal Matters
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To understand the necessity of these protocols, one must understand the compound's

mechanism. PSB-12105 is not inert; it is a potent tool designed to block the Adenosine A2B

Receptor.

Improper disposal into water systems could theoretically affect aquatic life, as purinergic

signaling is evolutionarily conserved. The A2B receptor regulates cAMP levels; blocking this

constitutively in the environment could disrupt immune modulation in non-target organisms.
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Figure 2: Mechanism of Action. PSB-12105 competitively antagonizes the A2B receptor,

preventing the Gs-protein mediated rise in intracellular cAMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.medkoo.com/products/30405
https://datasheets.scbt.com/sc-291838.pdf
https://www.stateindustrial.com/wp-content/uploads/2025/10/BWT_SL_105_103519_SDS_03242023084307.pdf
https://cdn.caymanchem.com/cdn/msds/24730m.pdf
https://pdf.benchchem.com/15623/Proper_Disposal_of_Adenosine_2_PEG_Biotin_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1193546/docs#executive-summary-compound-profile
https://www.benchchem.com/product/b1193546/docs#executive-summary-compound-profile
https://www.benchchem.com/product/b1193546/docs#executive-summary-compound-profile
https://www.benchchem.com/product/b1193546/docs#executive-summary-compound-profile
https://www.benchchem.com/product/b1193546?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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